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Compound of Interest

Compound Name: Barium acetate

Cat. No.: B147892

An In-depth Technical Guide to Barium Acetate (CAS Number: 543-80-6)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical
properties, safety data, and handling protocols for barium acetate. The content is structured to
offer quick access to critical data for laboratory and research applications.

Chemical Identification

Identifier Value

Chemical Name Barium Acetate

CAS Number 543-80-6[1][2][3][4][5]

Molecular Formula C4HeBaO4[6]

Synonyms Barium diacetate, Acetic acid, barium salt[5]

Physical and Chemical Properties
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Property Value

Molecular Weight 255.42 g/mol [7]

Appearance White crystalline powder[4][6]

Odor Odorless to slight acetic acid odor[4]

Density 2.47 glcm3[4][6]

Melting Point Decomposes at 450°C[8][9]

Solubility High.ly soluble in \{vater (55.8 g/100 mL at 0°C);
sparingly soluble in methanol.[3][4][6]

pH 7.0 - 8.5 (50 g/L solution at 25°C)[4]

Toxicological Data

Parameter Value Species
LD50 (Oral) 921 mg/kg[7][10] Rat
LDLo (Oral) 236 mg/kg Rabbit

Hazard Identification and Classification

Classification

Hazard Statement

GHS Classification

Acute Toxicity, Oral (Category 4), Acute Toxicity,
Inhalation (Category 4)[11][12]

Hazard Statements

H302: Harmful if swallowed. H332: Harmful if
inhaled.[12]

Signal Word

Warning[5]

Experimental Protocols

General Handling and Storage:
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» Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[13] Avoid
generating dust.[7] Do not breathe dust.[1] Wash hands thoroughly after handling.[13] Avoid
contact with skin and eyes.[7]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[1][4] Keep containers tightly closed.[1]

First Aid Measures:

 Ingestion: If swallowed, rinse mouth with water.[7] Do NOT induce vomiting. Seek immediate
medical attention.[12]

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing.[12] Seek medical attention if you feel unwell.

» Skin Contact: In case of contact, immediately wash with plenty of soap and water.[7]
Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Spill and Disposal Procedures:

o Spill: For minor spills, carefully sweep up the material, avoiding dust generation, and place it
in a suitable, closed container for disposal.[1] For major spills, clear the area and prevent
entry.[14]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
[1] It may be necessary to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[7]

Safety and Handling Workflow
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Caption: A workflow diagram illustrating the key stages of safely handling barium acetate, from
preparation to disposal.
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Caption: This diagram shows the relationship between required Personal Protective Equipment
(PPE) and the types of exposure they protect against when handling barium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. gelest.com [gelest.com]

. carlroth.com [carlroth.com]

. Barium acetate - CAMEO [cameo.mfa.org]

. Barium acetate CAS#: 543-80-6 [m.chemicalbook.com]

. fishersci.com [fishersci.com]

. BARIUM ACETATE, 99+% - Ataman Kimya [atamanchemicals.com]

. cdhfinechemical.com [cdhfinechemical.com]

°
o8 ~ (o)) ()] EEN w N =

. Barium Acetate Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

e 9. collegedunia.com [collegedunia.com]

e 10. Barium acetate - Hazardous Agents | Haz-Map [haz-map.com]

e 11. sigmaaldrich.com [sigmaaldrich.com]

e 12. sdfine.com [sdfine.com]

o 13. Barium Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
e 14. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Barium acetate CAS number and safety data sheet
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b147892#barium-acetate-cas-number-and-safety-
data-sheet-information]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b147892?utm_src=pdf-body
https://www.benchchem.com/product/b147892?utm_src=pdf-custom-synthesis
https://www.gelest.com/wp-content/uploads/CXBA010_BARIUM-ACETATE_GHS-US_English-US.pdf
https://www.carlroth.com/medias/SDB-2553-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA2MDl8YXBwbGljYXRpb24vcGRmfGFHTTBMMmc0WkM4NU1qSTBNamcxTURrek9URTRMMU5FUWw4eU5UVXpYMFJGWDBWT0xuQmtaZ3xkMzNjNTE2ZjAxZjVkOWNmNWZlNmVjMWMxNWQxYjczODhhMDk4NTNkMmJkOWRiMmRlZWM0OWI5N2JmY2RiZTcz
https://cameo.mfa.org/wiki/Barium_acetate
https://m.chemicalbook.com/ProductChemicalPropertiesCB2450535_EN.htm
https://www.fishersci.com/store/msds?partNumber=B245&productDescription=BARIUM+ACETATE+5KG&vendorId=VN00033897&countryCode=US&language=en
https://www.atamanchemicals.com/barium-acetate-99_u31681/
https://www.cdhfinechemical.com/images/product/msds/58_718684746_BariumAcetate-CASNO-543-80-6-MSDS.pdf
https://www.geeksforgeeks.org/chemistry/barium-acetate-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/barium-acetate-formula-structure-properties-uses-sample-questions/
https://collegedunia.com/exams/barium-acetate-properties-formula-uses-solved-examples-chemistry-articleid-5267
https://haz-map.com/Agents/7969
https://www.sigmaaldrich.com/PL/pl/sds/aldrich/255912
https://sdfine.com/media/catalog/product/attachment/37286MSDS.pdf
https://www.flinnsci.com/sds_92-barium-acetate/sds_92/
https://datasheets.scbt.com/sc-202968.pdf
https://www.benchchem.com/product/b147892#barium-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/product/b147892#barium-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/product/b147892#barium-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/product/b147892#barium-acetate-cas-number-and-safety-data-sheet-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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